Cas no 81114-33-2 (3-(pentan-3-yl)-1H-pyrazol-5-amine)

• Product Name: 3-(pentan-3-yl)-1H-pyrazol-5-amine
• CAS No: 81114-33-2
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• MDL: MFCD10692133
• CID: 707986
• PubChem ID: 12872100
• Update Time: 2025-08-02

3-(pentan-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine,5-(1-ethylpropyl)-
• 3-(pentan-3-yl)-1H-pyrazol-5-amine
• CS-0263084
• Z360168178
• 5-pentan-3-yl-1H-pyrazol-3-amine
• AKOS008118391
• EN300-85107
• 81114-33-2
• 1H-Pyrazol-3-amine, 5-(1-ethylpropyl)-

• MDL： MFCD10692133
• Inchi： 1S/C8H15N3/c1-3-6(4-2)7-5-8(9)11-10-7/h5-6H,3-4H2,1-2H3,(H3,9,10,11)
• InChI Key： ZKUSMMMJTMQMKQ-UHFFFAOYSA-N
• SMILES： N1C(=CC(N)=N1)C(CC)CC

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(pentan-3-yl)-1H-pyrazol-5-amine

Exploring the Properties and Applications of 3-(pentan-3-yl)-1H-pyrazol-5-amine (CAS No. 81114-33-2)

3-(pentan-3-yl)-1H-pyrazol-5-amine (CAS No. 81114-33-2) is a specialized organic compound that has garnered attention in the fields of medicinal chemistry, agrochemicals, and material science. This pyrazole derivative is characterized by its unique molecular structure, which includes a pentan-3-yl substituent and an amine functional group. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, crop protection, and advanced material synthesis.

The chemical structure of 3-(pentan-3-yl)-1H-pyrazol-5-amine features a pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, which is substituted at the 3-position with a pentan-3-yl group and at the 5-position with an amine group. This structural configuration imparts specific chemical properties that make it valuable for various synthetic applications. The compound's CAS number 81114-33-2 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

One of the most significant applications of 3-(pentan-3-yl)-1H-pyrazol-5-amine is in the pharmaceutical industry. Pyrazole derivatives are known for their bioactivity, and this compound is being explored for its potential as a building block in the synthesis of novel therapeutic agents. Recent studies have investigated its role in developing inhibitors for enzymes involved in inflammatory pathways, making it a subject of interest for researchers focusing on anti-inflammatory and immunomodulatory drugs.

In the agrochemical sector, 3-(pentan-3-yl)-1H-pyrazol-5-amine is being studied for its potential use in the development of new pesticides and herbicides. The pyrazole core is a common motif in many agrochemicals due to its ability to interact with biological targets in pests and weeds. The compound's structural versatility allows for modifications that can enhance its efficacy and selectivity, addressing the growing demand for sustainable and environmentally friendly crop protection solutions.

Another emerging application of 3-(pentan-3-yl)-1H-pyrazol-5-amine is in the field of material science. Researchers are exploring its use as a precursor for the synthesis of advanced polymers and coordination complexes. The amine group in the molecule provides a reactive site for further functionalization, enabling the creation of materials with tailored properties for use in electronics, coatings, and other high-tech applications.

The synthesis of 3-(pentan-3-yl)-1H-pyrazol-5-amine typically involves the condensation of appropriate precursors under controlled conditions. Optimizing the synthetic route is a key area of research, as it impacts the compound's yield, purity, and scalability. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis methods, reducing the environmental footprint of its production.

From a regulatory perspective, CAS No. 81114-33-2 is recognized in global chemical inventories, ensuring its compliance with international safety and environmental standards. Researchers and manufacturers must adhere to guidelines for handling, storage, and disposal to ensure safe usage. The compound's safety profile is well-documented, with studies indicating low toxicity under standard conditions.

The market for 3-(pentan-3-yl)-1H-pyrazol-5-amine is expected to grow, driven by its diverse applications and the increasing demand for innovative chemical solutions. Companies specializing in fine chemicals and custom synthesis are expanding their portfolios to include this compound, catering to the needs of pharmaceutical, agrochemical, and material science industries. Its versatility and potential for further derivatization make it a valuable asset in the chemical industry.

In conclusion, 3-(pentan-3-yl)-1H-pyrazol-5-amine (CAS No. 81114-33-2) is a promising compound with wide-ranging applications across multiple industries. Its unique chemical properties, combined with ongoing research into its potential uses, position it as a key player in the development of new drugs, agrochemicals, and advanced materials. As scientific understanding of this compound deepens, its role in addressing contemporary challenges in health, agriculture, and technology is likely to expand further.